Cas no 133674-40-5 (3-tert-butyl-1,2-oxazole-5-carboxylic acid)

133674-40-5 structure
Product name:3-tert-butyl-1,2-oxazole-5-carboxylic acid
3-tert-butyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI)
- 3-tert-butyl-1,2-oxazole-5-carboxylic acid
- SCHEMBL351579
- Z1198173603
- 3-tert-butyl-isoxazole-5-carboxylic acid
- 3-(tert-Butyl)isoxazole-5-carboxylic acid
- EN300-220251
- 3-tert-Butylisoxazole-5-carboxylic acid
- MFCD07701409
- SY308858
- 133674-40-5
- CS-0134662
- AKOS006284125
- SLQOTICTFRAFGX-UHFFFAOYSA-N
- 3-(tert-Butyl)isoxazole-5-carboxylicacid
- DB-122786
-
- MDL: MFCD07701409
- Inchi: InChI=1S/C8H11NO3/c1-8(2,3)6-4-5(7(10)11)12-9-6/h4H,1-3H3,(H,10,11)
- InChI Key: SLQOTICTFRAFGX-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=NOC(=C1)C(O)=O
Computed Properties
- Exact Mass: 169.07393
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.33
3-tert-butyl-1,2-oxazole-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-220251-1.0g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95.0% | 1.0g |
$499.0 | 2025-03-21 | |
Enamine | EN300-220251-2.5g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95.0% | 2.5g |
$978.0 | 2025-03-21 | |
Enamine | EN300-220251-10.0g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95.0% | 10.0g |
$2146.0 | 2025-03-21 | |
1PlusChem | 1P00AIZA-100mg |
5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI) |
133674-40-5 | 95% | 100mg |
$222.00 | 2025-02-25 | |
1PlusChem | 1P00AIZA-250mg |
5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI) |
133674-40-5 | 95% | 250mg |
$294.00 | 2025-02-25 | |
Aaron | AR00AJ7M-250mg |
5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI) |
133674-40-5 | 98% | 250mg |
$189.00 | 2025-01-23 | |
Ambeed | A381586-100mg |
3-(tert-Butyl)isoxazole-5-carboxylic acid |
133674-40-5 | 95+% | 100mg |
$150.0 | 2024-04-24 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-5g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 5g |
¥10791.0 | 2024-04-24 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-10g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 10g |
¥17985.0 | 2024-04-24 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-100.0mg |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 100.0mg |
¥903.0000 | 2024-07-28 |
3-tert-butyl-1,2-oxazole-5-carboxylic acid Related Literature
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Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
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Yuling Mao,Meiqi Han,Caishun Chen,Xiudan Wang,Jianan Han,Yikun Gao,Siling Wang Nanoscale, 2021,13, 20157-20169
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Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
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Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:133674-40-5)3-tert-butyl-1,2-oxazole-5-carboxylic acid

Purity:99%/99%
Quantity:1g/250mg
Price ($):480.0/193.0